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Compound of Interest

Compound Name: PARP1-IN-5 dihydrochloride

Cat. No.: B8201607 Get Quote

Technical Support Center: PARP1-IN-5
Dihydrochloride
This guide provides best practices, troubleshooting advice, and frequently asked questions for

handling and weighing PARP1-IN-5 dihydrochloride powder to ensure experimental accuracy

and safety.

Frequently Asked Questions (FAQs)
Q1: What is PARP1-IN-5 dihydrochloride and what are its key characteristics?

A1: PARP1-IN-5 dihydrochloride is a potent and selective inhibitor of PARP-1 (Poly (ADP-

ribose) polymerase-1), an enzyme involved in DNA damage repair.[1][2] It is an orally active

compound with low toxicity, making it a subject of interest in cancer research.[1][2][3] The

dihydrochloride salt form generally offers improved water solubility and stability compared to its

free base form.[3][4]

Q2: How should PARP1-IN-5 dihydrochloride powder be stored?

A2: The powder should be stored at 4°C in a sealed container, protected from moisture.[1] For

long-term storage of stock solutions, it is recommended to store them at -80°C (for up to 6

months) or -20°C (for up to 1 month) in sealed containers, also away from moisture.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8201607?utm_src=pdf-interest
https://www.benchchem.com/product/b8201607?utm_src=pdf-body
https://www.benchchem.com/product/b8201607?utm_src=pdf-body
https://www.benchchem.com/product/b8201607?utm_src=pdf-body
https://www.medchemexpress.com/parp1-in-5-dihydrochloride.html
http://www.dcchemicals.com/product_show-parp1-in-5-dihydrochloride.html
https://www.medchemexpress.com/parp1-in-5-dihydrochloride.html
http://www.dcchemicals.com/product_show-parp1-in-5-dihydrochloride.html
https://www.medchemexpress.com/parp1-in-5.html
https://www.medchemexpress.com/parp1-in-5.html
https://www.medchemexpress.com/parp1-in-5.html?locale=ko-KR
https://www.benchchem.com/product/b8201607?utm_src=pdf-body
https://www.medchemexpress.com/parp1-in-5-dihydrochloride.html
https://www.medchemexpress.com/parp1-in-5-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Is PARP1-IN-5 dihydrochloride considered a potent compound, and what precautions

should be taken?

A3: Yes, as a potent inhibitor of a key cellular enzyme, PARP1-IN-5 dihydrochloride should be

handled with care. It is crucial to follow standard laboratory safety protocols for handling potent

compounds, which includes using appropriate personal protective equipment (PPE) such as

gloves, lab coats, and safety glasses.[5][6][7] Handling should ideally be performed in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to minimize

inhalation risk.[8][9]

Q4: What are the recommended solvents for dissolving PARP1-IN-5 dihydrochloride?

A4: For in vitro studies, Dimethyl sulfoxide (DMSO) and water are commonly used solvents. It

is highly soluble in DMSO at a concentration of 125 mg/mL, though ultrasonic treatment may

be necessary.[1] It is sparingly soluble in water at 1 mg/mL, requiring sonication and heating to

60°C to dissolve.[1] It is important to use newly opened, anhydrous DMSO as the compound's

solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.[1]
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Problem Potential Cause(s) Recommended Solution(s)

Inconsistent or drifting weight

measurement.

1. Hygroscopicity: The powder

is absorbing moisture from the

air.[10][11] 2. Static Electricity:

Buildup of static charge on the

weighing vessel or powder.[10]

[12] 3. Temperature Instability:

The sample or weighing vessel

is not at room temperature.[10]

[13] 4. Air Drafts: Unstable air

currents in the weighing area.

[9][13]

1. Work quickly when weighing

and keep the container sealed

as much as possible. Consider

weighing in a glovebox with

controlled humidity.[11] 2. Use

an anti-static gun or brush on

the weighing vessel before

taring and weighing. Use of

anti-static weigh boats can

also help.[10] 3. Allow the

compound and all weighing

equipment to equilibrate to the

ambient temperature of the

balance room before weighing.

[10][13] 4. Ensure the

analytical balance doors are

closed during measurement.

Position the balance away

from high-traffic areas, doors,

and vents.[13]

Difficulty dissolving the powder

in DMSO.

1. Insufficient Sonication: The

powder has not been

adequately dispersed. 2.

Hygroscopic DMSO: The

DMSO has absorbed water,

reducing its solvating power for

this compound.[1] 3. Low

Temperature: The solvent is

too cold.

1. Use an ultrasonic bath to aid

dissolution.[1] 2. Use a fresh,

unopened bottle of anhydrous

DMSO.[1] 3. Gently warm the

solution while sonicating.

Difficulty dissolving the powder

in water.

1. Low Solubility: The

compound has limited solubility

in water.[1] 2. Insufficient

Energy: The dissolution

process requires more energy.

1. Do not exceed a

concentration of 1 mg/mL.[1] 2.

Use both ultrasonic treatment

and heating to 60°C to

facilitate dissolution.[1]
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Precipitation of the compound

in aqueous buffer after dilution

from a DMSO stock.

1. Poor Aqueous Solubility:

The compound is not soluble

in the final buffer

concentration. 2. High Final

DMSO Concentration: The

final concentration of DMSO

may be too low to keep the

compound in solution.

1. Check the solubility of the

compound in your specific

buffer system. 2. Ensure the

final DMSO concentration is

sufficient to maintain solubility,

but also compatible with your

experimental system. Consider

using a co-solvent if

permissible in your assay.

Quantitative Data Summary
Physical and Chemical Properties

Property Value

Molecular Formula C25H26Cl2N2O5S

Molecular Weight 537.46 g/mol [1]

Appearance Solid[1]

Color Light yellow to green yellow[1]

Purity 97.56%[1]

Solubility Data

Solvent Concentration Notes

DMSO 125 mg/mL (232.58 mM)

Requires sonication; use of

newly opened DMSO is

recommended.[1]

Water 1 mg/mL (1.86 mM)
Requires sonication and

heating to 60°C.[1]

Stock Solution Preparation Table (Example Volumes)
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Target
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 1.8606 mL 9.3030 mL 18.6060 mL

5 mM 0.3721 mL 1.8606 mL 3.7212 mL

10 mM 0.1861 mL 0.9303 mL 1.8606 mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Acclimatization: Allow the vial of PARP1-IN-5 dihydrochloride and a fresh bottle of

anhydrous DMSO to equilibrate to room temperature.

Weighing: In a chemical fume hood or ventilated enclosure, carefully weigh the desired

amount of powder (e.g., 5 mg) into a sterile, conical tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For 5 mg to

make a 10 mM solution, add 0.9303 mL of DMSO.

Dissolution: Tightly cap the tube and vortex briefly. Place the tube in an ultrasonic water bath

until the powder is completely dissolved. Gentle warming may be applied if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up

to one month or -80°C for up to six months.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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